5-(2-Chloro-4-morpholino-quinazolin-7-yl)furan-2-carbaldehyde

• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 5-(2-chloro-4-morpholin-4-ylquinazolin-7-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C17H14ClN3O3/c18-17-19-14-9-11(15-4-2-12(10-22)24-15)1-3-13(14)16(20-17)21-5-7-23-8-6-21/h1-4,9-10H,5-8H2
• InChI Key: OKKCIMZOYASIGX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2C=CC(=C3)C4=CC=C(O4)C=O)Cl

Description

5-(2-Chloro-4-morpholino-quinazolin-7-yl)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C17H14ClN3O3 and its molecular weight is 343.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 mL round bottom flask, 7-bromo-2-chloro-4-morpholin-4-yl-quinazoline (Example 1; 1.0 g, 0.00304 mol) and 5-formyl-2-furanylboronic acid (0.384 g, 0.00274 mol), sodium carbonate (0.806 g, 0.0076 mol), toluene (15 mL), EtOH (15 mL) and water (5 mL) were added. The reaction mixture was degassed with nitrogen for 5-10 min. To the same reaction mixture, Pd(PPh3)2Cl2 (0.105 g, 0.000152 mol) was added and again degassed with nitrogen for 5-10 min. The reaction mixture was stirred at 75° C. for 2.5 h. The reaction mixture was cooled and diluted with ethyl acetate. The organic layer was washed with water, brine and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to afford the crude product. The crude product was purified; using column chromatography (60-120 silica gel, 75% ethyl acetate in hexane) to yield the desired product [0.65 g, 62%]. 1H NMR (300 MHz, CDCl3): δ 9.73 (s, 1H), 8.20 (s, 1H), 7.90 (s, 2H), 7.38 (d, J=3.6 Hz, 1H), 7.06 (d, J=3.6 Hz, 1H), 3.91 (s, 4H), 3.90 (s, 4H). LC-MS (ESI): Calculated mass: 343.0; Observed mass: 344.3 (RT: 1.21 min).